Cas no 630389-89-8 (Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-)

Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- structure
630389-89-8 structure
Product Name:Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
CAS No:630389-89-8
MF:C15H13F3O
MW:266.258334875107
CID:427441
PubChem ID:10333122
Update Time:2025-04-19

Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]-
    • 1,3-dimethyl-5-[4-(trifluoromethyl)phenoxy]benzene
    • DTXSID90438297
    • 1,3-dimethyl-5-(4-(trifluoromethyl)phenoxy)benzene
    • 630389-89-8
    • SCHEMBL5357476
    • PEACOMDHEUKJND-UHFFFAOYSA-N
    • Inchi: 1S/C15H13F3O/c1-10-7-11(2)9-14(8-10)19-13-5-3-12(4-6-13)15(16,17)18/h3-9H,1-2H3
    • InChI Key: PEACOMDHEUKJND-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=C(C)C=C(C)C=1)(F)F

Computed Properties

  • Exact Mass: 266.09189
  • Monoisotopic Mass: 266.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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